Cas no 2172090-46-7 (4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol)
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
- EN300-1623865
- 2172090-46-7
-
- Inchi: 1S/C10H18N2O/c1-7(9(3)13)5-10-8(2)6-12(4)11-10/h6-7,9,13H,5H2,1-4H3
- InChI Key: JAKGKXPXTHAFRQ-UHFFFAOYSA-N
- SMILES: OC(C)C(C)CC1C(C)=CN(C)N=1
Computed Properties
- Exact Mass: 182.141913202g/mol
- Monoisotopic Mass: 182.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38Ų
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623865-0.05g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 0.05g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-0.1g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 0.1g |
$1019.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-0.25g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 0.25g |
$1065.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-0.5g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 0.5g |
$1111.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-1.0g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 1g |
$1157.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-2.5g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 2.5g |
$2268.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-5.0g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 5g |
$3355.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-10.0g |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 10g |
$4974.0 | 2023-05-23 | ||
| Enamine | EN300-1623865-50mg |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1623865-100mg |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol |
2172090-46-7 | 100mg |
$867.0 | 2023-09-22 |
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol
Comprehensive Overview of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol (CAS No. 2172090-46-7)
4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol (CAS No. 2172090-46-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and butanol moieties, exhibits versatile properties that make it a subject of ongoing research. With the increasing demand for novel bioactive molecules and pharmaceutical intermediates, this compound stands out due to its potential applications in drug discovery and development.
The structural features of 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol include a pyrazole ring substituted with methyl groups at the 1 and 4 positions, coupled with a 3-methylbutan-2-ol side chain. This combination enhances its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing new therapeutic agents.
In recent years, the compound has been explored for its potential in addressing neurodegenerative diseases and inflammatory disorders, topics that are highly searched in academic and medical communities. Its mechanism of action, though not fully elucidated, is believed to involve modulation of enzyme activity and receptor binding, which aligns with current trends in precision medicine. This has led to a surge in queries about its synthetic pathways and biological efficacy.
From an industrial perspective, 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol is also being investigated for its utility in advanced material synthesis. Its ability to form stable complexes with metals and other organic compounds makes it a candidate for developing functional materials used in electronics and coatings. This aligns with the growing interest in sustainable chemistry and green manufacturing, as industries seek eco-friendly alternatives to traditional chemicals.
The synthesis of this compound typically involves multi-step organic reactions, including condensation and reduction processes, which are frequently discussed in chemical forums and research publications. Optimizing these methods to improve yield and purity remains a key focus for chemists, as evidenced by the high search volume for terms like efficient synthesis techniques and scalable production.
In conclusion, 4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol (CAS No. 2172090-46-7) represents a promising compound with broad applications in pharmaceuticals and materials science. Its unique structure and functional properties continue to inspire research, making it a hot topic in both academic and industrial settings. As advancements in chemical synthesis and molecular design progress, this compound is likely to play an increasingly important role in addressing contemporary scientific challenges.
2172090-46-7 (4-(1,4-dimethyl-1H-pyrazol-3-yl)-3-methylbutan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)